(2S)-2-(4-bromophenoxy)-N-hydroxy-3-methylbutanamide
Overview
Description
(2S)-2-(4-bromophenoxy)-N-hydroxy-3-methylbutanamide, commonly referred to as BHMA, is a synthetic compound with a wide variety of applications in scientific research. It has been used in a variety of laboratory experiments, including those involving organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
BHMA has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology. In organic synthesis, BHMA has been used as a reagent in the synthesis of various compounds, including benzodiazepines, steroids, and antibiotics. In biochemistry, BHMA has been used to study the structure and function of enzymes and other proteins, as well as to study the mechanisms of drug action. In pharmacology, BHMA has been used to study the pharmacokinetics and pharmacodynamics of various drugs, as well as to study the mechanism of action of various drugs.
Mechanism of Action
The exact mechanism of action of BHMA is not known, but it is believed to be due to its ability to bind to certain proteins and enzymes in the body. It is thought to bind to certain proteins and enzymes in the body, which then leads to changes in the activity of those proteins and enzymes. This can result in changes in the biochemical and physiological processes in the body, which can lead to the desired effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of BHMA are not well understood. However, it is known that BHMA can bind to certain proteins and enzymes in the body, which can lead to changes in the activity of those proteins and enzymes. This can lead to changes in the biochemical and physiological processes in the body, which can lead to the desired effects. For example, BHMA has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which can lead to increased drug concentrations in the body.
Advantages and Limitations for Lab Experiments
The advantages of using BHMA in laboratory experiments include its low cost, availability, and ease of synthesis. Additionally, BHMA is relatively stable, which makes it suitable for use in long-term experiments. The main limitation of using BHMA in laboratory experiments is its lack of specificity, as it can bind to a wide variety of proteins and enzymes in the body.
Future Directions
Given the wide variety of potential applications of BHMA, there are numerous potential future directions for its use. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into the synthesis of BHMA could lead to new and improved synthesis methods, which could lead to improved yields and cost savings. Finally, further research into the structure and activity of BHMA could lead to the development of new and improved analogues, which could have improved pharmacological properties.
Synthesis Methods
The synthesis of BHMA involves the reaction of 4-bromophenol and N-hydroxy-3-methylbutanamide in the presence of a base catalyst such as sodium hydroxide. The reaction proceeds in two steps. In the first step, the 4-bromophenol is reacted with the base catalyst to form an intermediate, which is then reacted with the N-hydroxy-3-methylbutanamide in the second step to form the desired product, BHMA. The reaction is typically carried out in a polar solvent such as acetonitrile or dimethyl sulfoxide.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(4-bromophenoxy)-N-hydroxy-3-methylbutanamide involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-bromophenol", "3-methyl-2-butanone", "hydroxylamine hydrochloride", "sodium hydroxide", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Synthesis of 4-bromophenyl acetate by reacting 4-bromophenol with acetic anhydride and triethylamine in N,N-dimethylformamide.", "Step 2: Conversion of 4-bromophenyl acetate to 4-bromophenol by hydrolysis with sodium hydroxide.", "Step 3: Synthesis of N-hydroxy-3-methylbutanamide by reacting 3-methyl-2-butanone with hydroxylamine hydrochloride in diethyl ether.", "Step 4: Synthesis of (2S)-2-(4-bromophenoxy)-N-hydroxy-3-methylbutanamide by reacting 4-bromophenol, N-hydroxy-3-methylbutanamide, and triethylamine in N,N-dimethylformamide and petroleum ether." ] } | |
| 2165644-43-7 | |
Molecular Formula |
C11H14BrNO3 |
Molecular Weight |
288.1 |
Purity |
95 |
Origin of Product |
United States |
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